
N-Cyclopentylaniline physical properties

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: N-Cyclopentylaniline

CAS No.: 40649-26-1

Cat. No.: B1267050

Get Quote

An in-depth guide to the physical properties of N-Cyclopentylaniline, tailored for researchers,

scientists, and professionals in drug development. This document provides a comprehensive

overview of the compound's core physical characteristics, detailed experimental protocols for

their determination, and a logical workflow for solubility testing.

Core Physical and Chemical Properties
N-Cyclopentylaniline, with the chemical formula C₁₁H₁₅N, is an organic compound consisting

of a cyclopentyl group attached to the nitrogen atom of an aniline molecule.[1][2] It presents as

a colorless to light yellow liquid with a distinctive amine odor.[1] This compound serves as a

valuable intermediate in the synthesis of more complex organic molecules and has potential

applications in materials science and pharmaceuticals.[1]

Data Presentation: Physical Properties of N-
Cyclopentylaniline
The quantitative physical properties of N-Cyclopentylaniline are summarized in the table

below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₁₁H₁₅N [1][2][3][4]

Molecular Weight 161.24 g/mol [1][2]

Density 1.049 g/cm³ [4]

Boiling Point 274.4 °C at 760 mmHg [4]

Flash Point 124 °C [4]

Refractive Index 1.596 [4]

Appearance Colorless to light yellow liquid [1]

Odor Characteristic amine odor [1]

Experimental Protocols
This section details the standard methodologies for determining the key physical properties of a

liquid organic compound such as N-Cyclopentylaniline.

Determination of Boiling Point (Capillary Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[5] A common and efficient method for determining the boiling point of a small liquid

sample is the capillary method using a Thiele tube or a similar heating apparatus.[6]

Methodology:

Sample Preparation: A small amount (a few milliliters) of the liquid is placed into a small test

tube or fusion tube.[7][6]

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

within the fusion tube.[6][8]

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample and the

thermometer bulb are at the same level. This assembly is then immersed in a heating bath

(e.g., paraffin oil in a Thiele tube or an aluminum block).[6][9]
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Heating: The apparatus is heated slowly and uniformly.[6] As the temperature rises, air

trapped in the capillary tube will expand and exit as bubbles.

Observation: Upon reaching the boiling point, a rapid and continuous stream of bubbles will

emerge from the open end of the capillary tube.[6]

Measurement: The heat source is removed, and the liquid is allowed to cool slowly. The

temperature at which the stream of bubbles stops and the liquid begins to enter the capillary

tube is recorded as the boiling point.[9]

Determination of Density (Pycnometer or Graduated
Cylinder Method)
Density is a fundamental physical property defined as the mass of a substance per unit

volume.[10] For liquids, this can be accurately determined using a pycnometer or more simply

with a graduated cylinder and a balance.[11][12]

Methodology (Using Graduated Cylinder):

Mass of Empty Cylinder: An empty, dry measuring cylinder is placed on an electronic

balance, and its mass is recorded.[12][13]

Volume Measurement: A specific volume of N-Cyclopentylaniline (e.g., 20 mL) is carefully

added to the measuring cylinder. The volume should be read from the bottom of the

meniscus.[12][14]

Mass of Cylinder and Liquid: The measuring cylinder containing the liquid is reweighed, and

the combined mass is recorded.[12][14]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the combined mass. The density is then calculated by dividing the mass of the

liquid by its volume.[12]

Density = (Mass of Cylinder with Liquid - Mass of Empty Cylinder) / Volume of Liquid

Determination of Solubility
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Solubility testing determines whether a compound dissolves in a particular solvent, providing

insights into its polarity and the presence of acidic or basic functional groups.[15][16] The

general principle of "like dissolves like" is a useful guideline, suggesting that polar compounds

dissolve in polar solvents and nonpolar compounds in nonpolar solvents.[15] Given its structure

—a nonpolar phenyl and cyclopentyl group combined with a polar amine group—N-
Cyclopentylaniline is expected to be sparingly soluble in water but soluble in many organic

solvents.[17][18]

Methodology:

Sample Preparation: A small, measured amount of the solute (e.g., 25 mg or 0.05 mL) is

placed in a test tube.[16]

Solvent Addition: The solvent (e.g., water, 5% HCl, 5% NaOH, ethanol) is added in small

portions (e.g., 0.75 mL total) to the test tube.[16]

Mixing: After each addition, the test tube is shaken vigorously to facilitate dissolution.[16][19]

Observation: The mixture is observed to see if the solute has completely dissolved. If a

single homogeneous phase is formed, the compound is considered soluble. If two distinct

layers remain or the solute remains undissolved, it is considered insoluble.[15]

Acid-Base Testing: For water-insoluble compounds like N-Cyclopentylaniline, solubility in

aqueous acid (5% HCl) and base (5% NaOH) is tested. Solubility in 5% HCl would indicate

the presence of a basic functional group (like the amine group in this case), which reacts to

form a water-soluble salt.[20][21]

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in determining the solubility of an

organic compound like N-Cyclopentylaniline.
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Caption: Workflow for organic compound solubility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Cyclopentylaniline physical properties]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1267050/docs#n-
cyclopentylaniline-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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